Cas no 123205-52-7 (Piperazine,1-[bis(4-fluorophenyl)methyl]-4-[3-(3,4-dimethoxyphenyl)-2-propenyl]-, (E)-(9CI))

• Product Name: Piperazine,1-[bis(4-fluorophenyl)methyl]-4-[3-(3,4-dimethoxyphenyl)-2-propenyl]-, (E)-(9CI)
• CAS No: 123205-52-7
• MF: C₂₈H₃₀F₂N₂O₂
• MW: 464.546814441681
• CID: 221365
• PubChem ID: 6438850
• Update Time: 2025-04-19

Piperazine,1-[bis(4-fluorophenyl)methyl]-4-[3-(3,4-dimethoxyphenyl)-2-propenyl]-, (E)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[bis(4-fluorophenyl)methyl]-4-[3-(3,4-dimethoxyphenyl)-2-propenyl]-, (E)-(9CI)
• 1-[bis(4-fluorophenyl)methyl]-4-[(E)-3-(3,4-dimethoxyphenyl)prop-2-enyl]piperazine
• TRELNARIZINE
• (E)-1-(Bis(p-fluorophenyl)methyl)-4-(3,4-dimethoxycinnamyl)piperazine
• AC1O5QHM
• CHEMBL2105589
• SureCN7860094
• Trelnarizine [INN]
• UNII-SE8X571K4C
• Q27289168
• 123205-52-7
• DTXSID30153896
• SE8X571K4C
• 99661-27-5
• (e/z)-Trelnarizine
• SCHEMBL7860094

• Inchi： 1S/C28H30F2N2O2/c1-33-26-14-5-21(20-27(26)34-2)4-3-15-31-16-18-32(19-17-31)28(22-6-10-24(29)11-7-22)23-8-12-25(30)13-9-23/h3-14,20,28H,15-19H2,1-2H3/b4-3+
• InChI Key： CELDOXOGIZIYPY-ONEGZZNKSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)N1CCN(C/C=C/C2C=CC(=C(C=2)OC)OC)CC1

Computed Properties

• Exact Mass: 464.2277
• Monoisotopic Mass: 464.22753453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.94